Cas no 1087223-70-8 (1-Methoxy Amiodarone)

1-Methoxy Amiodarone Properties

Names and Identifiers

• 1-Methoxy Amiodarone
• (4-(2-(Diethylamino)ethoxy)-3,5-diiodophenyl)-(2-(1-methoxybutyl)benzofuran-3-yl)methanone
• [4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]-[2-(1-methoxybutyl)-1-benzofuran-3-yl]methanone
• [2-[(1RS)-1-Methoxybutyl]benzofuran-3-yl][4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]methanone
• [4-[2-(Diethylamino)ethoxy]-3,5-diiodophenyl][2-(1-methoxybutyl)-3-benzofuranyl]methanone
• UNII-9R0XOA5268
• 1087223-70-8
• CS-0450834
• G81131
• METHOXY AMIODARONE
• AMIODARONE HYDROCHLORIDE IMPURITY G [EP IMPURITY]
• Q27272927
• (+/-)-(4-(2-(Diethylamino)ethoxy)-3,5-diiodophenyl)(2-(1-methoxybutyl)benzofuran-3-yl)methanone
• (4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)(2-(1-methoxybutyl)benzofuran-3-yl)methanone
• (2-{2,6-DIIODO-4-[2-(1-METHOXYBUTYL)-1-BENZOFURAN-3-CARBONYL]PHENOXY}ETHYL)DIETHYLAMINE
• 9R0XOA5268
• [4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl][2-[(1RS)-1-methoxybutyl]benzofuran-3-yl]methanone; Amiodarone Hydrochoride Imp. G (EP); 1-Methoxy Amiodarone; [2-[(1RS)-1-Methoxybutyl]benzofuran-3-yl][4-[2-(diethyl-amino)ethoxy]-3,5-diiodophenyl]methanone
• (2-((1RS)-1-Methoxybutyl)benzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)methanone
• (4-(2-(Diethylamino)ethoxy)-3,5-diiodophenyl)(2-((1RS)-1-methoxybutyl)benzofuran-3-yl)methanone
• Amiodarone hydrochloride impurity G [EP]
• +Expand

• InChIKey： QDIGHYCNRQYPFR-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C26H31I2NO4/c1-5-10-22(31-4)26-23(18-11-8-9-12-21(18)33-26)24(30)17-15-19(27)25(20(28)16-17)32-14-13-29(6-2)7-3/h8-9,11-12,15-16,22H,5-7,10,13-14H2,1-4H3CopyCopied
• SMILES： CCCC(c1c(c2ccccc2o1)C(=O)c3cc(c(c(c3)I)OCCN(CC)CC)I)OCCopyCopied

Computed Properties

• Exact Mass: 675.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 12
• Monoisotopic Mass: 675.03425g/mol
• Heavy Atom Count: 33
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 51.9Ų

Experimental Properties

• LogP: 7.08120
• PSA: 51.91000
• Boiling Point: 645.0±55.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 343.9±31.5 °C
• Density: 1.6±0.1 g/cm3